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Compound of Interest

Compound Name: Nitrobenzene-15N

CAS No.: 3681-79-6

Cat. No.: B1365361

Get Quote

In the landscape of molecular research, the ability to trace and quantify the metabolic fate of

compounds is paramount. Stable Isotope Labeling (SIL) has emerged as a transformative

technique, allowing for the precise tracking of molecules through complex biological and

chemical systems without the safety and disposal concerns associated with radioactive

isotopes. Nitrogen-15 (¹⁵N), a stable, non-radioactive "heavy" isotope of nitrogen, is a

cornerstone of SIL.[1] Unlike the highly abundant Nitrogen-14 (¹⁴N), ¹⁵N possesses an

additional neutron, which, while not altering the molecule's chemical reactivity, provides a

distinct mass signature detectable by mass spectrometry (MS) and a nuclear spin of 1/2 that is

ideal for high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2]

Nitrobenzene-¹⁵N (C₆H₅¹⁵NO₂) is a pivotal labeled aromatic compound. As a precursor to

aniline, it is foundational in the synthesis of numerous dyes, pharmaceuticals, and polymers.[3]

The incorporation of a ¹⁵N label into the nitro group provides a powerful tool for elucidating

reaction mechanisms, tracking metabolic pathways, and quantifying the biotransformation of

nitroaromatic compounds, which are of significant interest in both industrial and environmental

sciences.
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Part 1: Core Physicochemical Properties and
Identification
Accurate identification and understanding of a compound's physical properties are the bedrock

of reliable experimentation. Nitrobenzene-¹⁵N is distinguished from its unlabeled counterpart

primarily by its molecular weight.

Property Value Source

CAS Number 3681-79-6 [4][5]

Molecular Formula C₆H₅¹⁵NO₂ [4]

Molecular Weight 124.10 g/mol [4][5]

Unlabeled MW 123.11 g/mol [3][6]

Mass Shift M+1 [4]

Form Liquid [4]

Appearance Pale yellow, oily liquid [3]

Density 1.205 g/mL at 25 °C [4]

Boiling Point 210-211 °C [4]

Refractive Index n20/D 1.5506 [4]

SMILES String [O-]c1ccccc1 [4]

Part 2: Synthesis of Nitrobenzene-¹⁵N via
Electrophilic Nitration
The synthesis of Nitrobenzene-¹⁵N is achieved through the electrophilic aromatic substitution of

benzene. The core of this process is the generation of the highly reactive nitronium ion

(¹⁵NO₂⁺) from a ¹⁵N-labeled nitric acid source.

Causality Behind Experimental Choices:
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Nitrating Mixture: A combination of concentrated nitric acid and concentrated sulfuric acid is

used. The sulfuric acid acts as a catalyst by protonating the nitric acid, facilitating the loss of

a water molecule to generate the nitronium ion electrophile (¹⁵NO₂⁺).[7] This is the critical

step that drives the reaction.

Temperature Control: The nitration of benzene is a highly exothermic reaction. Maintaining a

temperature below 60°C is crucial to prevent dinitration, which would yield unwanted m-

dinitrobenzene byproducts.[8][9] Overheating not only reduces the yield of the desired

monosubstituted product but can also pose a safety risk.[9]

Vigorous Agitation: Benzene and the nitrating acid mixture are immiscible. Therefore,

constant and vigorous shaking or stirring is required to maximize the interfacial surface area

between the two phases, which is where the reaction occurs.[8]

Experimental Workflow: Synthesis of Nitrobenzene-¹⁵N
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Caption: Workflow for the synthesis of Nitrobenzene-¹⁵N.
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Step-by-Step Synthesis Protocol:
Prepare Nitrating Mixture: In a round-bottom flask submerged in an ice-water bath, slowly

add 40 mL of concentrated sulfuric acid to 35 mL of concentrated ¹⁵N-nitric acid (isotopic

purity ≥ 98%). Keep the mixture cool throughout the addition.[8]

Add Benzene: While monitoring the temperature with a thermometer, add 30 mL of benzene

dropwise to the nitrating mixture. Ensure the temperature does not rise above 55°C by

controlling the rate of addition and using the ice bath as needed.[9]

Reaction Heating: Once all the benzene has been added, fit a reflux condenser to the flask

and heat the mixture in a water bath at 60°C for one hour. Periodically shake the flask

vigorously to ensure proper mixing of the immiscible layers.[8]

Workup - Quenching and Separation: After cooling, pour the reaction mixture into

approximately 300 mL of cold water. The denser nitrobenzene will sink. Transfer the mixture

to a separatory funnel and drain off the lower nitrobenzene layer.[7][8]

Workup - Washing: Wash the collected nitrobenzene layer sequentially with cold water and

then with a 5% sodium bicarbonate solution to neutralize any remaining acid, followed by a

final wash with water.

Drying and Purification: Dry the crude nitrobenzene over anhydrous calcium chloride until the

liquid becomes clear.[10] Purify the final product by distillation, collecting the fraction that

boils between 206-211°C.[7]

Part 3: Analytical Characterization: A Self-Validating
System
The synthesis of a labeled compound is incomplete without rigorous analytical validation. This

ensures the identity of the compound, its purity, and, most importantly, the isotopic enrichment

percentage. Mass spectrometry and NMR spectroscopy serve as complementary, self-

validating techniques.[11]

Mass Spectrometry (MS) for Isotopic Enrichment
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MS directly measures the mass-to-charge ratio of ions, making it the primary tool for confirming

the incorporation of the ¹⁵N isotope and quantifying the enrichment level.

Principle: The ¹⁵N isotope adds one Dalton to the monoisotopic mass of the molecule

compared to its ¹⁴N counterpart. By analyzing the isotopic distribution profile of the molecular

ion peak, the percentage of ¹⁵N incorporation can be calculated.[12]

Protocol:

Prepare a dilute solution of the synthesized Nitrobenzene-¹⁵N in a suitable volatile solvent

(e.g., methanol or acetonitrile).

Infuse the sample into a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

Acquire the mass spectrum in the region of the expected molecular ion (m/z ~124-125).

Compare the observed isotopic pattern to the theoretical patterns for varying levels of ¹⁵N

enrichment. The best match, often determined using a Pearson correlation coefficient,

provides the percentage of ¹⁵N incorporation.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Positional Verification
While MS confirms mass, NMR provides detailed information about the chemical environment

of the labeled atom, confirming its precise location within the molecule.

Principle: ¹⁵N has a nuclear spin of 1/2, which results in sharp, well-resolved NMR signals,

unlike the quadrupolar ¹⁴N nucleus which leads to broad, often undetectable signals.[2] Two-

dimensional experiments like the ¹H-¹⁵N HSQC can correlate the ¹⁵N nucleus with adjacent

protons, though in nitrobenzene, direct ¹⁵N detection or correlation with ¹³C is more common

due to the lack of directly bonded protons.

Protocol:

Prepare an NMR sample by dissolving the Nitrobenzene-¹⁵N in a deuterated solvent (e.g.,

CDCl₃).
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Acquire a direct ¹⁵N NMR spectrum. The presence of a strong signal in the characteristic

chemical shift range for aromatic nitro compounds confirms the successful labeling of the

nitro group.

Alternatively, acquire a ¹H-¹⁵N HMBC (Heteronuclear Multiple Bond Correlation) spectrum

to observe correlations between the ¹⁵N nucleus and the protons on the aromatic ring,

confirming its connectivity.

Comparative Analytical Workflow
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Caption: Parallel workflows for MS and NMR characterization.

Part 4: Applications in Research and Drug
Development
The utility of Nitrobenzene-¹⁵N extends across multiple scientific disciplines, from fundamental

mechanistic chemistry to applied pharmaceutical science.
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Mechanistic and Kinetic Studies: Nitrobenzene-¹⁵N is an invaluable tool for tracing the

nitrogen atom in chemical transformations. For instance, in the industrial synthesis of aniline

via the reduction of nitrobenzene, using the ¹⁵N-labeled starting material allows researchers

to unambiguously follow the fate of the nitrogen atom, confirming reaction pathways and

identifying potential intermediates or byproducts through mass spectrometry.[3]

Environmental Fate and Bioremediation: Nitroaromatic compounds can be environmental

pollutants. Using Nitrobenzene-¹⁵N as a tracer allows scientists to study its degradation

pathways in soil and water. By tracking the incorporation of ¹⁵N into microbial biomass or its

conversion into other nitrogenous compounds (like ¹⁵NH₃ or ¹⁵NO₃⁻), researchers can map

the complete biogeochemical cycle and assess the efficacy of bioremediation strategies.[13]

Drug Development and Metabolism (ADME): In drug discovery, nitroaromatic moieties are

often used as synthetic intermediates. If a drug candidate is synthesized using

Nitrobenzene-¹⁵N, the ¹⁵N label serves as a non-radioactive tracer for metabolism studies.[1]

[14] Researchers can administer the ¹⁵N-labeled drug and trace its absorption, distribution,

metabolism, and excretion (ADME) profile by analyzing biological samples (e.g., plasma,

urine) with LC-MS, providing critical data on the drug's metabolic fate and helping to identify

its metabolites.[1]

Conclusion
Nitrobenzene-¹⁵N is more than just a labeled compound; it is a sophisticated research tool that

provides unambiguous insights into complex chemical and biological processes. Its synthesis

via electrophilic nitration is well-established, and its rigorous characterization through the

complementary techniques of mass spectrometry and NMR spectroscopy ensures data

integrity. For scientists and researchers, Nitrobenzene-¹⁵N offers a reliable and precise method

to trace nitrogen pathways, elucidate reaction mechanisms, and accelerate the development of

new therapeutics, solidifying the indispensable role of stable isotope labeling in modern

science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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